Cas no 794464-04-3 (2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine)

2-{[(Piperidin-4-yl)methyl]sulfanyl}pyridine is a heterocyclic compound featuring a pyridine moiety linked to a piperidinylmethylthio group. This structure confers versatility in pharmaceutical and chemical synthesis, particularly as a building block for bioactive molecules. The piperidine ring enhances binding affinity to biological targets, while the thioether bridge improves metabolic stability. Its balanced lipophilicity and electron-rich pyridine nitrogen make it suitable for drug discovery, especially in CNS and receptor modulation applications. The compound’s synthetic flexibility allows for further functionalization, enabling tailored derivatization for specific research needs. High purity grades ensure reproducibility in experimental settings, supporting its use in medicinal chemistry and material science.
2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine structure
794464-04-3 structure
Product Name:2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine
CAS No:794464-04-3
MF:C11H16N2S
MW:208.323141098022
MDL:MFCD16076056
CID:5233841
PubChem ID:53849402
Update Time:2026-03-08

2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-[(4-piperidinylmethyl)thio]-
    • 2-((Piperidin-4-ylmethyl)thio)pyridine
    • 2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine
    • MDL: MFCD16076056
    • Inchi: 1S/C11H16N2S/c1-2-6-13-11(3-1)14-9-10-4-7-12-8-5-10/h1-3,6,10,12H,4-5,7-9H2
    • InChI Key: LUNGUHYSUSQDJZ-UHFFFAOYSA-N
    • SMILES: C1(SCC2CCNCC2)=NC=CC=C1

2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1338519-1g
2-((Piperidin-4-ylmethyl)thio)pyridine
794464-04-3 95%
1g
¥4017.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1338519-5g
2-((Piperidin-4-ylmethyl)thio)pyridine
794464-04-3 95%
5g
¥9633.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1338519-10g
2-((Piperidin-4-ylmethyl)thio)pyridine
794464-04-3 95%
10g
¥14289.00 2024-07-28
Ambeed
A1078790-1g
2-(Piperidin-4-ylmethylsulfanyl)-pyridine
794464-04-3 95%
1g
$398.0 2025-04-16
Ambeed
A1078790-5g
2-(Piperidin-4-ylmethylsulfanyl)-pyridine
794464-04-3 95%
5g
$1047.0 2025-04-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01017244-1g
2-(Piperidin-4-ylmethylsulfanyl)-pyridine
794464-04-3 95%
1g
¥2737.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01017244-5g
2-(Piperidin-4-ylmethylsulfanyl)-pyridine
794464-04-3 95%
5g
¥7189.0 2024-04-18
Enamine
EN300-242207-0.05g
2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine
794464-04-3 95%
0.05g
$587.0 2024-06-19
Enamine
EN300-242207-0.1g
2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine
794464-04-3 95%
0.1g
$615.0 2024-06-19
Enamine
EN300-242207-0.25g
2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine
794464-04-3 95%
0.25g
$642.0 2024-06-19

Additional information on 2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine

Comprehensive Overview of 2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine (CAS No. 794464-04-3)

2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine, with the CAS number 794464-04-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyridine ring and a piperidine moiety linked via a sulfanyl group. Its structural versatility makes it a valuable intermediate in drug discovery and material science applications.

The compound's chemical properties include moderate solubility in polar organic solvents and stability under standard laboratory conditions. Researchers often explore its reactivity in heterocyclic synthesis and medicinal chemistry due to its potential as a building block for bioactive molecules. Recent studies highlight its role in developing central nervous system (CNS) targeting agents, aligning with current trends in neurological drug development.

In pharmaceutical applications, 2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine serves as a precursor for compounds with potential receptor modulation properties. The piperidine component is particularly noteworthy, as it frequently appears in FDA-approved drugs for conditions like Alzheimer's disease and Parkinson's disease. This connection to neurodegenerative disease research positions the compound as relevant to one of modern medicine's most pressing challenges.

The synthesis of CAS 794464-04-3 typically involves multi-step organic reactions, with researchers continually optimizing protocols for better yield and purity. Advanced techniques like microwave-assisted synthesis and flow chemistry have been applied to its production, reflecting the pharmaceutical industry's move toward greener and more efficient processes. These methodological innovations address growing concerns about sustainable chemistry practices in drug manufacturing.

From a commercial perspective, the demand for 2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine has shown steady growth, particularly from contract research organizations and pharmaceutical developers. Market analysis indicates increased interest in piperidine-containing compounds, driven by their prevalence in small molecule therapeutics. The compound's niche applications in catalysis and material science further contribute to its market relevance.

Quality control for 794464-04-3 typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and development applications. The analytical data also provides crucial information for structure-activity relationship studies in drug discovery programs.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine, particularly in areas of kinase inhibition and GPCR targeting. This patent landscape reflects the compound's potential in addressing unmet medical needs, especially in precision medicine approaches. The intersection of this chemistry with personalized therapeutics represents a significant area of future development.

Storage and handling recommendations for CAS 794464-04-3 emphasize standard laboratory precautions, with particular attention to moisture sensitivity. Proper storage conditions typically involve anhydrous environments and temperature control, ensuring long-term stability for research use. These handling protocols align with general best practices for specialty chemicals in pharmaceutical applications.

The environmental profile of 2-{[(piperidin-4-yl)methyl]sulfanyl}pyridine has been evaluated through green chemistry metrics, with ongoing efforts to improve its synthetic routes. Researchers are particularly interested in developing atom-economical approaches to its production, responding to the chemical industry's emphasis on sustainability and waste reduction.

Future research directions for this compound likely include exploration of its biological activity profiles and potential applications in drug delivery systems. The combination of its pyridine and piperidine moieties offers numerous possibilities for structural modification, making it a versatile scaffold in medicinal chemistry design. These developments will undoubtedly contribute to advancements in therapeutic innovation and chemical biology.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.